Cas no 1020719-63-4 (2-Methyl-d3-propane-3,3,3-d3-thioamide)

2-Methyl-d3-propane-3,3,3-d3-thioamide structure
1020719-63-4 structure
Product Name:2-Methyl-d3-propane-3,3,3-d3-thioamide
CAS No:1020719-63-4
Molecular Formula:C4H9NS
Molecular Weight:103.18596
CID:824092

2-Methyl-d3-propane-3,3,3-d3-thioamide Properties

Names and Identifiers

    • 2-Methyl-d3-propane-3,3,3-d3-thioamide
    • 2-Methyl-d3-propane-
    • ThioisobutyraMide-d6
    • IsobutyrthioaMide-d6
    • 2-(Methyl-d3)propanethioamide-3,3,3-d3

Computed Properties

  • Exact Mass: 109.083231g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 109.083231g/mol
  • Heavy Atom Count: 6
  • Complexity: 58.6
  • Isotope Atom Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 58.1Ų
  • Molecular Weight: 109.23g/mol

2-Methyl-d3-propane-3,3,3-d3-thioamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
M325936-2.5mg
2-Methyl-d3-propane-3,3,3-d3-thioamide
1020719-63-4
2.5mg
$155.00 2023-05-17

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